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Compound of Interest

Compound Name: 2-Propoxyaniline hydrochloride

Cat. No.: B1644150

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the safety, handling, and emergency protocols for
2-Propoxyaniline hydrochloride. As a chemical intermediate potentially used in complex
organic synthesis and drug discovery, a thorough understanding of its hazard profile is
paramount for ensuring laboratory safety and experimental integrity. This document moves
beyond a standard Safety Data Sheet (SDS) to explain the causality behind safety
recommendations, address gaps in the available toxicological data, and provide actionable
protocols for its use in a research and development setting.

Chemical and Physical Identity

2-Propoxyaniline hydrochloride is the salt form of the parent aniline derivative, 2-
propoxyaniline. It is essential to distinguish between the base and its hydrochloride salt,
although they may share some hazard classifications. A notable ambiguity exists in public
databases regarding the specific CAS Number for the hydrochloride salt versus the free base.
Researchers should verify the identity of their specific material. The compound is typically
supplied as a solid powder.

Table 1: Physicochemical Properties of 2-Propoxyaniline and its Hydrochloride Salt

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1644150?utm_src=pdf-interest
https://www.benchchem.com/product/b1644150?utm_src=pdf-body
https://www.benchchem.com/product/b1644150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Chemical Name 2-Propoxyaniline hydrochloride  N/A

Benzenamine, 2-propoxy-,

Synonyms 1
ynony hydrochloride ]

Molecular Formula CoH14CINO (Hydrochloride)

Molecular Weight 187.67 g/mol (Hydrochloride) [1]

220594-10-5 or 4469-78-7
CAS Number o ) [2][3]
(ambiguity exists)

Appearance Solid, powder

i ) 142 °C (unspecified form)[1],
Melting Point _ [1]
177-179 °C (hydrochloride)

B ) 249.3 °C at 760 mmHg
Boiling Point - [1]
(unspecified form)

Flash Point 106.6 °C (unspecified form) [1]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazards. For 2-Propoxyaniline hydrochloride,
the classification indicates significant acute toxicity, irritation potential, and environmental
hazards.

Table 2: GHS Hazard Classification
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Element Classification Source
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H315: Causes skin
irritation. H319: Causes
Hazard Statements serious eye irritation. H332:
Harmful if inhaled. H335: May
cause respiratory irritation.
H410: Very toxic to aquatic life

with long lasting effects.

Prevention: P261, P264, P270,
P271, P273, P280 Response:
P301+P312, P302+P352,

Precautionary Statements P304+P340, [4115116]
P305+P351+P338, P312
Storage: P403+P233, P405
Disposal: P501

The following diagram illustrates the logical flow from hazard identification to the final label
elements that a researcher will encounter on the chemical container.
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Caption: GHS Hazard Communication Workflow.

Toxicological Profile: An Emphasis on Data Gaps

While the GHS classification provides clear warnings for acute toxicity and irritation, a review of
available safety data sheets reveals a significant lack of information regarding chronic or long-

term effects.[7]
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Acute Toxicity: The compound is classified as harmful via oral, dermal, and inhalation routes.
This necessitates the use of comprehensive personal protective equipment (PPE) to prevent
any direct contact or aerosol inhalation. The respiratory irritation potential (H335) further
underscores the need for handling within a certified chemical fume hood.

Irritation: It is a confirmed skin and serious eye irritant. This is a direct causal factor for the
mandatory use of chemical-resistant gloves and safety goggles.

Chronic Effects: Crucially, data on carcinogenicity, germ cell mutagenicity, and reproductive
toxicity are largely unavailable or have not been thoroughly investigated.[7]

Expert Insight: For a research chemical with an incomplete toxicological profile, scientists must

operate under the principle of precautionary risk management. The absence of data should not

be interpreted as an absence of hazard. All handling protocols should therefore be designed to

minimize exposure to a level that is As Low As Reasonably Achievable (ALARA).

Safe Handling and Storage Protocols

Adherence to a strict, validated handling protocol is non-negotiable. The following steps are

designed to mitigate the risks identified in the GHS classification.

Experimental Protocol: Weighing and Handling of Solid
2-Propoxyaniline Hydrochloride

Preparation: Before handling, ensure the designated chemical fume hood has been certified
within the last year. Place a plastic-backed absorbent liner on the work surface to contain
any potential spills.

PPE Donning: Don appropriate PPE as outlined in Section 5. This must include a lab coat,
nitrile gloves (or other chemically-resistant gloves), and chemical safety goggles.

Chemical Transport: Transport the sealed container from its storage location to the fume
hood.

Weighing: Perform all weighing operations within the fume hood. Use a dedicated spatula. To
minimize the generation of airborne dust, do not pour the powder from a height. Instead,
gently tap the material from the container onto the weigh boat.
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Container Sealing: Immediately after dispensing the required amount, securely reseal the
container.[7] Wipe the exterior of the container with a damp cloth to remove any residual
powder before returning it to storage.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed
powder slowly to avoid splashing.

Waste Disposal: Dispose of all contaminated materials (weigh boats, liners, gloves) in a
designated hazardous waste container.

Decontamination: Clean the work surface and spatula thoroughly.

Hand Washing: After removing PPE, wash hands thoroughly with soap and water.

Storage Conditions

Location: Store in a dry, well-ventilated area.[7]
Container: Keep the container tightly closed and upright to prevent leakage.[7]

Security: The precautionary statement P405 (Store locked up) suggests that access to this
chemical should be controlled and limited to authorized personnel.[5][6]

Incompatibilities: Store away from strong oxidizing agents, strong reducing agents, acids,
and bases.[8]

Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls, such as a chemical fume hood, are the primary line of defense.[6] PPE

serves as the essential final barrier. The choice of PPE must be directly correlated with the

hazards of the substance and the specific task being performed.

Table 3: Recommended PPE for Laboratory Use
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Protection Type

Specification

Rationale

Mitigates inhalation hazard

Engineering Chemical Fume Hood (H332) and respiratory irritation
(H335).
Protects against serious eye
irritation (H319) from dust or

Eye/Face Chemical safety goggles splashes. Must comply with
OSHA 29 CFR 1910.133 or
EN166 standards.[7][8]

Hand Chemically-resistant gloves Prevents skin contact (H312)

an
(e.g., Nitrile) and skin irritation (H315).

Protects against incidental skin

Body Laboratory Coat contact and contamination of

personal clothing.

The following workflow provides a logical decision path for ensuring adequate protection.
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Caption: PPE Selection Workflow.
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Emergency Procedures and First Aid

Immediate and correct response to an exposure is critical. All laboratory personnel must be
familiar with these procedures and the location of emergency equipment like safety showers
and eyewash stations.

First-Aid Measures

o General Advice: In case of any exposure or if you feel unwell, seek immediate medical
attention and show the Safety Data Sheet to the attending physician.[7]

 Inhalation: Immediately move the victim to fresh air. If breathing is difficult or symptoms
persist, seek medical attention.[7]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[7] If skin irritation occurs or
persists, get medical advice.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[4][7] Keep the eyelid wide open while rinsing. Seek
immediate medical attention.[7]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[7]
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Caption: Emergency First-Aid Response Flowchart.

Accidental Release Measures (Spill Cleanup)

o Evacuate: Ensure all non-essential personnel evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Don full personal protective equipment, including respiratory protection if the spill is
large or outside a fume hood.

» Containment: Prevent the spill from entering drains or waterways.[7]

o Cleanup: For a solid spill, carefully sweep or vacuum the material and place it into a suitable,
labeled container for hazardous waste disposal.[7] Avoid generating dust.

» Decontamination: Clean the spill area thoroughly once the material has been collected.

Fire and Explosion Hazard Data
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» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7] Do not use a
direct water jet, as it may spread the material.

e Hazardous Combustion Products: Thermal decomposition can produce toxic and irritating
gases, including carbon monoxide, nitrogen oxides (NOXx), and hydrogen chloride gas.[7][9]

» Firefighter Advice: Firefighters must wear self-contained breathing apparatus (SCBA) and full
protective gear.[7][9]

Conclusion and Scientific Prudence

2-Propoxyaniline hydrochloride is a hazardous chemical that demands respect and careful
handling. Its acute toxicity via all major exposure routes and its confirmed status as a skin and
eye irritant are well-established. However, the most significant takeaway for the research
scientist is the pronounced lack of chronic toxicological data. This data gap necessitates a
conservative approach to safety, treating the compound as potentially having long-term health
effects and ensuring that all handling is conducted with the goal of zero exposure. By
implementing robust engineering controls, adhering to validated handling protocols, and
utilizing appropriate PPE, researchers can work safely with this compound while advancing
their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
Propoxyaniline Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1644150#2-propoxyaniline-hydrochloride-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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